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Compound Name: Hydroxynefazodone, (S)-

Cat. No.: B15189935 Get Quote

An In-Depth Technical Guide on (S)-Hydroxynefazodone as a Primary Active Metabolite of

Nefazodone

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of (S)-Hydroxynefazodone, a primary

and pharmacologically active metabolite of the antidepressant nefazodone. It covers the

metabolic pathways, pharmacokinetic profiles, pharmacological activities, and the experimental

methodologies used to characterize these properties.

Introduction
Nefazodone is an antidepressant drug, chemically distinct from selective serotonin reuptake

inhibitors (SSRIs), tricyclics, tetracyclics, or monoamine oxidase inhibitors (MAOIs)[1][2]. Its

therapeutic efficacy is attributed to its dual mechanism of action: potent antagonism of the

serotonin 5-HT2A receptor and inhibition of serotonin and norepinephrine reuptake[2][3][4].

Nefazodone undergoes extensive hepatic metabolism, leading to the formation of several

active metabolites that contribute significantly to its overall pharmacological effect.[3][5]

Among these, hydroxynefazodone (HO-NEF) is a major active metabolite with a

pharmacological profile similar to the parent compound.[5] This guide focuses on the critical
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role of this metabolite, providing detailed data and methodologies relevant to drug development

and research professionals.

Metabolism of Nefazodone
Nefazodone is extensively metabolized in the liver, primarily by the cytochrome P450 3A4

(CYP3A4) isoenzyme.[5][6][7][8] This metabolic process yields three principal active

metabolites: hydroxynefazodone (HO-NEF), meta-chlorophenylpiperazine (mCPP), and a

triazoledione (DIONE) metabolite.[3][5] The formation of both hydroxynefazodone and the

triazoledione metabolite from nefazodone is catalyzed mainly by CYP3A4.[7][9] mCPP is

formed via a different pathway, primarily metabolized by CYP2D6.[5][6]

Hydroxynefazodone itself is further metabolized, also by CYP3A4, to form the triazoledione

metabolite and m-CPP.[7][9] The extensive involvement of CYP3A4 in the metabolism of

nefazodone and its primary active metabolite underlies the potential for clinically significant

drug-drug interactions with other substrates, inhibitors, or inducers of this enzyme.[3][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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